1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[(2-fluorophenyl)methyl]piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C22H32FN3O/c23-21-8-2-1-6-18(21)16-24-14-9-20(10-15-24)26-13-5-7-19(17-26)22(27)25-11-3-4-12-25/h1-2,6,8,19-20H,3-5,7,9-17H2
• InChI Key: UMVIWOIRWNXBCS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)CC4=CC=CC=C4F
• Molecular Formula: C22H32FN3O
• Molecular Weight: 373.5 g/mol

Description

1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine, also known as FPB, is a synthetic compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential as a therapeutic agent for various disorders.

Scientific Research Applications

1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has shown promising results in various scientific research applications. It has been studied for its potential as a therapeutic agent for addiction, anxiety, depression, and pain management. 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has also been investigated for its potential as a radioligand for imaging studies of the dopamine transporter in the brain.

Mechanism of Action

1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine acts as a selective and potent antagonist of the dopamine transporter (DAT). It binds to the DAT and prevents the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This mechanism of action is similar to that of cocaine and other psychostimulant drugs, but 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine does not produce the same addictive effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine are mainly related to its interaction with the dopamine system in the brain. It has been shown to increase extracellular dopamine levels in the nucleus accumbens, a brain region involved in reward and motivation. 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has also been shown to reduce cocaine-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in lab experiments is its high potency and selectivity for the DAT. This allows researchers to study the dopamine system in a more specific and controlled manner. However, one limitation of 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is its relatively short duration of action, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine. One area of interest is its potential as a therapeutic agent for addiction and other psychiatric disorders. Further studies are needed to determine the safety and efficacy of 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in humans. Another direction for research is the development of new radioligands for imaging studies of the dopamine system in the brain. 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine may serve as a useful template for the design of such compounds. Additionally, studies on the pharmacokinetics and metabolism of 1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine may provide valuable insights into its potential clinical use.

Synthesis Methods

1'-(2-fluorobenzyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is synthesized using a multi-step process that involves the reaction of 1-(2-fluorobenzyl)piperidine with pyrrolidine-1-carboxylic acid, followed by the addition of N,N'-carbonyldiimidazole and purification through column chromatography. The final product is obtained in high yield and purity.